Cas no 2136070-64-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2136070-64-7
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 5292828
• PubChem ID: 165843823
• Update Time: 2025-10-31

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2136070-64-7
• EN300-799234
• tert-butyl N-[(2S,3R)-2-(benzyloxy)-4-oxopentan-3-yl]carbamate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C17H25NO4/c1-12(19)15(18-16(20)22-17(3,4)5)13(2)21-11-14-9-7-6-8-10-14/h6-10,13,15H,11H2,1-5H3,(H,18,20)/t13-,15-/m0/s1
• InChI Key： CGVAKZAZEXBXIK-ZFWWWQNUSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](C)[C@H](C(C)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 433.7±40.0 °C(Predicted)
• pka: 10.80±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2136070-64-7: A Comprehensive Overview

The compound with CAS Registry Number 2136070-64-7 is a fascinating subject of scientific inquiry, particularly in the fields of chemistry and materials science. Despite its name, which is currently designated as INDEX NAME NOT YET ASSIGNED, this compound has garnered significant attention due to its unique properties and potential applications.

Recent studies have highlighted the compound's ability to exhibit unusual electronic properties, making it a promising candidate for advanced materials development. Researchers have explored its potential in the creation of next-generation semiconductors, where its high electron mobility could revolutionize electronic devices.

In addition to its electronic properties, the compound has shown remarkable stability under extreme conditions, such as high temperatures and pressures. This has led scientists to investigate its suitability for use in aerospace materials and high-performance industrial applications.

The synthesis of CAS No. 2136070-64-7 involves a complex multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have made it possible to produce this compound in higher yields, which has facilitated further research into its properties.

One of the most intriguing aspects of this compound is its ability to form self-assembled monolayers, which could have implications for nanotechnology and surface science. Researchers are currently exploring how these monolayers can be utilized in the development of sensors and biosensors with enhanced sensitivity.

The compound's interaction with light has also been a subject of intense study. Its unique optical properties make it a strong candidate for applications in photonics and optoelectronics, particularly in the development of new types of light-emitting diodes (LEDs) and photovoltaic cells.

In terms of environmental impact, studies have shown that CAS No. 2136070-64-7 exhibits low toxicity and biodegradability under certain conditions, which is a crucial factor for its potential use in eco-friendly materials.

The global scientific community continues to invest significant resources into understanding the full potential of this compound. Collaborative efforts between universities, research institutions, and industry leaders are paving the way for groundbreaking discoveries that could shape the future of materials science.